N-(4-(N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)-3-methylphenyl)acetamide

• IUPAC Name: N-[4-[(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)sulfamoyl]-3-methylphenyl]acetamide
• InChI: InChI=1S/C23H27N3O5S/c1-6-11-26-19-9-7-18(13-20(19)31-14-23(4,5)22(26)28)25-32(29,30)21-10-8-17(12-15(21)2)24-16(3)27/h6-10,12-13,25H,1,11,14H2,2-5H3,(H,24,27)
• InChI Key: YQKMXMZYMCDJQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C
• Molecular Formula: C23H27N3O5S
• Molecular Weight: 457.5 g/mol

Description

The compound “N-(4-(N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)-3-methylphenyl)acetamide” is a complex organic molecule. It has a molecular formula of C21H20F2N2O3 and an average mass of 386.392 Da.

Scientific Research Applications

Tetrahydrobenzo[b][1,4]oxazepines Derivatives

Tetrahydrobenzo[b][1,4]oxazepines and their derivatives are a class of compounds that have been synthesized and studied for a range of potential pharmaceutical applications. These compounds often feature in research focusing on the development of new therapeutic agents due to their diverse biological activities. For example, research into similar structures has explored their synthesis and potential as antimicrobial and anti-inflammatory agents, as well as their utility in creating novel heterocyclic compounds with possible pharmacological applications.

One related study involves the synthesis of novel compounds with anti-inflammatory activity, where derivatives similar in structure were evaluated for their effectiveness in reducing inflammation. Among the synthesized compounds, specific derivatives demonstrated significant anti-inflammatory activity, indicating the therapeutic potential of this chemical class in treating inflammation-related disorders (Sunder & Maleraju, 2013).

Sulfamoyl Phenyl Acetamides and Related Compounds

Compounds featuring sulfamoyl and acetamide groups have been synthesized and evaluated for various biological activities, including antimicrobial properties. These compounds are part of a broader exploration into heterocyclic compounds that can serve as potent agents against various pathogens. For instance, a study on thiazolidin-4-one derivatives as potential antimicrobial agents shows the ongoing research into compounds that might offer new treatments for infections caused by resistant bacteria and fungi. The synthesized compounds were tested for their antibacterial and antifungal activities, showcasing the significance of exploring these chemical spaces for new therapeutic agents (Baviskar et al., 2013).